Cas no 1036583-91-1 ((3-methylpentan-2-yl)(4-methylphenyl)methylamine)

• Product name: (3-methylpentan-2-yl)(4-methylphenyl)methylamine
• CAS No: 1036583-91-1
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5166291
• PubChem ID: 43093827

(3-methylpentan-2-yl)(4-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (3-Methylpentan-2-yl)[(4-methylphenyl)methyl]amine
• 3-Methyl-N-(4-methylbenzyl)pentan-2-amine
• Benzenemethanamine, N-(1,2-dimethylbutyl)-4-methyl-
• (3-methylpentan-2-yl)(4-methylphenyl)methylamine

• Inchi： 1S/C14H23N/c1-5-12(3)13(4)15-10-14-8-6-11(2)7-9-14/h6-9,12-13,15H,5,10H2,1-4H3
• InChI Key： LEZMJYPTDKXGSH-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=CC=1)C(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 159
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-methylpentan-2-yl)(4-methylphenyl)methylamine

Introduction to (3-methylpentan-2-yl)(4-methylphenyl)methylamine (CAS No. 1036583-91-1)

(3-methylpentan-2-yl)(4-methylphenyl)methylamine, also known by its CAS number 1036583-91-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular architecture, which includes a substituted benzene ring and a branched alkyl chain, making it a versatile building block for the synthesis of more complex molecules.

The chemical formula of (3-methylpentan-2-yl)(4-methylphenyl)methylamine is C₁₄H₂₅N, and its molecular weight is approximately 207.35 g/mol. The compound is a colorless liquid at room temperature and has a characteristic amine odor. Its physical properties, such as boiling point, melting point, and solubility in various solvents, have been extensively studied and documented in the literature.

In the realm of pharmaceutical research, (3-methylpentan-2-yl)(4-methylphenyl)methylamine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activity and pharmacological properties, revealing that it exhibits selective binding to specific receptors in the central nervous system (CNS). This selective binding activity suggests that the compound could be useful in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

One of the key areas of research involving (3-methylpentan-2-yl)(4-methylphenyl)methylamine is its role as an intermediate in the synthesis of more complex pharmaceutical agents. For example, it has been used as a starting material in the synthesis of novel antipsychotic drugs that target serotonin receptors. These drugs have shown improved efficacy and reduced side effects compared to existing treatments, making them attractive candidates for further clinical development.

Beyond its applications in pharmaceuticals, (3-methylpentan-2-yl)(4-methylphenyl)methylamine has also found use in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of functional polymers and other advanced materials. Researchers have explored its use in the development of conductive polymers for electronic devices and as a component in polymer-based coatings with enhanced mechanical properties.

The synthesis of (3-methylpentan-2-yl)(4-methylphenyl)methylamine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the alkylation of aniline derivatives followed by reductive amination or direct coupling reactions using transition metal catalysts. These methods have been optimized to minimize side reactions and improve overall efficiency.

In terms of safety and handling, (3-methylpentan-2-yl)(4-methylphenyl)methylamine should be stored in a well-ventilated area away from heat sources and incompatible materials. It is important to follow standard laboratory safety protocols when working with this compound to prevent exposure and ensure safe handling.

The environmental impact of (3-methylpentan-2-yl)(4-methylphenyl)methylamine has also been a subject of study. While it is not classified as a hazardous substance under current regulations, efforts are ongoing to develop more sustainable synthetic methods that minimize waste and reduce the environmental footprint associated with its production.

In conclusion, (3-methylpentan-2-yl)(4-methylphenyl)methylamine (CAS No. 1036583-91-1) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and biological activity make it an attractive target for further research and development. As new studies continue to uncover its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.